Cas no 128-42-7 (6,6'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid))

• Product name: 6,6'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid)
• CAS No: 128-42-7
• MF: C₁₄H₁₀N₂O₁₀S₂
• MW: 430.3666
• CID: 36206
• PubChem ID: 5282251

6,6'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid) Chemical and Physical Properties

Names and Identifiers

• 6,6'-(Ethene-1,2-diyl)bis(3-nitrobenzenesulfonic acid)
• 4,4-Dinitrostilbene-2,2-disulfonic acid
• 4,4'-Dinitrostilbene-2,2'-disulfonic acid
• 4,4'-DINITROSTILBENE-2,2'-DISULONIC ACID
• 6,6'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid)
• 6,6\'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid)
• 2,2'-Stilbenedisulfonicacid, 4,4'-dinitro- (6CI,7CI,8CI)
• 4,4'-Dinitro-2,2'-stilbenedisulfonic acid
• DNDS
• DNS
• Dinitrostilbenedisulfonic acid
• NSC 1793
• DNSDA
• Chebi:34663
• SALOR-INT L170224-1EA
• UETHPMGVZHBAFB-UHFFFAOYSA-N
• 4,4'-Dinitro-2,2'-disulfostilbene
• 4,4’-dinitro-2’-stilbenedisulfonicacid
• 4,4-dinitrostilbene-2,2-disulphonicacid
• 4,4 DINITRO STILBENE 2,2 DISULFONIC ACID
• 4,4’-dinitro-2,2’-stilbenedisulfonicacid
• AKOS000727588
• (E)-4,4'-dinitro-2,2'-stilbenesulfonic acid
• Q27896130
• UNII-6ND7PC82E2
• SCHEMBL455775
• 2,2'-(1,2-ethenediyl)bis(5-nitrobenzenesulfonic acid)
• AKOS024264465
• 2,2'-ethene-1,2-diylbis(5-nitrobenzenesulfonic acid)
• 6ND7PC82E2
• (E)-6,6'-(Ethene-1,2-diyl)bis(3-nitrobenzenesulfonic acid)
• 5,5'-dinitro-2,2'-(ethene-1,2-diyl)dibenzenesulfonic acid
• NSC1793
• 3709-43-1
• CHEBI:36662
• LMPK13090017
• 4,4'-Dinitro-2,2'-stilbenesulfonic acid
• 5,5'-dinitro-2,2'-[(1E)-ethene-1,2-diyl]dibenzenesulfonic acid
• 5-NITRO-2-[(1E)-2-(4-NITRO-2-SULFOPHENYL)ETHENYL]BENZENE-1-SULFONIC ACID
• C13706
• 5-nitro-2-[(E)-2-(4-nitro-2-sulfophenyl)ethenyl]benzenesulfonic acid
• CHEMBL2074646
• DTXSID401029491
• J6.570F
• Kyselina 4,2'-disulfonova
• GS-3434
• 4, 4'-Dinitrostilbene-2,2'-disulfonic acid
• 4,4'-Dinitrostilbene-2,2'-disulphonic acid
• 2, 2'-Stilbenedisulfonic acid, 4,4'-dinitro-
• 4,4'-dinitro-trans-stilbene-2,2'-disulfonic acid
• Benzenesulfonic acid,2'-(1,2-ethenediyl)bis[5-nitro-
• Benzenesulfonic acid, {2,2'-(1,2-ethenediyl)bis[5-nitro-,} disodium salt
• NS00001804
• 128-42-7
• 4,4'-DINITRO STILBENE-2,2'-DISULFONIC ACID
• 6,6'-(Ethene-1,2-diyl)bis(3-nitrobenzenesulfonicacid)
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-nitro-
• Benzenesulfonic acid, {2,2'-(1,2-ethenediyl)bis[5-nitro-}
• 5-nitro-2-[2-(4-nitro-2-sulfophenyl)ethenyl]benzene-1-sulfonic acid
• 78333-25-2
• AKOS025311567
• 2,2'-(E)-ethene-1,2-diylbis(5-nitrobenzenesulfonic acid)
• 2,2'-Stilbenedisulfonic acid, 4,4'-dinitro-
• 4, 4'-Dinitro-2,2'-stilbenedisulfonic acid
• NSC163175
• Kyselina 4,4'-dinitrostilben-2,2'-disulfonova [Czech]
• Nitrobenzenesulfonic acid, (E)-6,6'-(ethene-1,2-diyl)bis
• EINECS 204-885-6
• Kyselina 4,4'-dinitrostilben-2,2'-disulfonova
• 5-nitro-2-[(E)-2-(4-nitro-2-sulfo-phenyl)vinyl]benzenesulfonic acid
• 2, 4,4'-dinitro-
• 2,2'-(1, 2-Ethenediyl)bis(5-nitrobenzenesulfonic acid)
• EC 204-885-6
• Kyselina 4,4'-dinitrostilben-2, 2'-disulfonova
• HSDB 5473
• NSC-1793
• 2.212.ced bs([S nito Beznesuoiie acid
• UETHPMGVZHBAFB-OWOJBTEDSA-N
• STK523135

• MDL： MFCD00065340
• Inchi： 1S/C14H10N2O10S2/c17-15(18)11-5-3-9(13(7-11)27(21,22)23)1-2-10-4-6-12(16(19)20)8-14(10)28(24,25)26/h1-8H,(H,21,22,23)(H,24,25,26)
• InChI Key： UETHPMGVZHBAFB-UHFFFAOYSA-N
• SMILES： C(=CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)O)C2=C(C=C(C=C2)[N+](=O)[O-])S(=O)(=O)O

Computed Properties

• Exact Mass: 429.97800
• Monoisotopic Mass: 429.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 217A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.6705 (rough estimate)
• Melting Point: 266
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.7000 (estimate)
• PSA: 217.14000
• LogP: 5.37480

6,6'-(Ethene-1,2-diyl)bis-(3-nitrobenzenesulfonic acid) Security Information

• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Safety Instruction： S16-S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Packing Group：II
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• Risk Phrases：R10-R34
• Hazard Level：3
• Safety Term：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Sulfonated stilbenes